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Compound of Interest

Compound Name: (-)-Pyraclofos

CAS No.: 1374255-23-8

Cat. No.: B12726557

Get Quote

As the agricultural and pharmaceutical sectors increasingly recognize the impact of chirality on

pharmacokinetics and environmental toxicology, enantiomer-specific evaluations have become

mandatory. Pyraclofos, a broad-spectrum organothiophosphate insecticide, features an

asymmetric phosphorus atom, yielding two distinct enantiomers: S-(+)-pyraclofos and R-(-)-
pyraclofos.

This guide provides an objective, data-driven comparison of the interspecies susceptibility to

(-)-Pyraclofos. By synthesizing toxicological data across target insects, mammalian enzyme

models, and non-target aquatic species, we establish a framework for understanding how

stereochemistry dictates bioactivation, target-site affinity, and ecological risk.

Mechanistic Basis of Enantioselective Toxicity
The toxicity of organophosphates (OPs) like pyraclofos is not intrinsic to the parent molecule; it

is governed by a complex interplay of metabolic bioactivation and target-site topology.

Cytochrome P450-Mediated Bioactivation
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Like other organothiophosphates, (-)-pyraclofos contains a P=S (thiono) bond that is a poor

direct inhibitor of cholinesterases. It requires1 to form the highly reactive P=O (oxon)

analogue[1]. Interspecies variations in CYP450 expression profiles—such as those between

Musca domestica (houseflies) and aquatic invertebrates—create the first divergence in

susceptibility.

Target Site Affinity: AChE vs. BChE
The primary mechanism of OP toxicity is the irreversible phosphorylation of the serine hydroxyl

group within the active site of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE).

However, the stereospecificity of these enzymes varies drastically across species. Research

demonstrates that2[2]. The spatial arrangement of the acyl pocket in BChE accommodates the

R-(-) configuration more favorably, leading to tighter non-covalent pre-binding and subsequent

phosphorylation.
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Caption: Metabolic bioactivation and target inhibition pathway of (-)-Pyraclofos.

Comparative Efficacy and Toxicity
To objectively assess the utility and ecological risk of (-)-pyraclofos, it must be compared

against its enantiomeric counterpart, as well as alternative chiral organophosphates like
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profenofos. The data reveals a striking paradox: the enantiomer that is most toxic to one

species is often the least toxic to another.

Quantitative Interspecies Susceptibility

Compound
Target Species
/ Enzyme

Metric
Value /
Relative
Potency

Mechanistic
Driver

(-)-Pyraclofos Bovine BChE IC₅₀
15x more potent

than (+)

Spatial

complementarity

in the enzyme

acyl pocket.

(+)-Pyraclofos
Daphnia magna

(Water flea)
48h LC₅₀

6x more toxic

than (-)

Species-specific

differences in

bioactivation

rates.

R-(-)-Pyraclofos
Danio rerio

(Zebrafish)
96h LC₅₀ 2.23 mg/L

High binding

affinity to teleost

neuro-receptors.

S-(+)-Pyraclofos
Danio rerio

(Zebrafish)
96h LC₅₀ 3.99 mg/L

Lower acute

developmental

toxicity

compared to R-

(-).

(-)-Profenofos

Musca

domestica

(Housefly)

LD₅₀
3.8–22.7x more

toxic than (+)

Rapid P=S to

P=O conversion

in insect fat

bodies.

(+)-Profenofos Bovine AChE IC₅₀
2–48x more

potent than (-)

Mammalian

AChE structural

variation favoring

(+)-isomer.

Data synthesized from standardized enantioselective bioassays (2[2] and 3[3]).
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Key Insight: While (-)-pyraclofos exhibits superior inhibitory potential against mammalian

BChE, acute aquatic assays demonstrate that 2[2]. Furthermore, in zebrafish (Danio rerio),3[3].

This necessitates the evaluation of chiral pesticides as individual compounds rather than

racemic mixtures to accurately model ecological risk.

Validated Experimental Methodologies
To ensure scientific integrity and reproducibility, the following protocols represent self-validating

systems for isolating (-)-pyraclofos and quantifying its interspecies toxicity.

Protocol A: Preparative Chiral Resolution via HPLC
Causality: Racemic pyraclofos yields confounding toxicity metrics due to competitive binding at

the enzyme active site. Baseline separation is mandatory to isolate the pure (-)-enantiomer.

Stationary Phase Selection: Utilize a Chiralcel OD or Chiralpak AD column. The derivatized

cellulose/amylose stationary phase provides specific steric and hydrogen-bonding

interactions required to resolve the asymmetric phosphorus atom.

Mobile Phase Optimization: Prepare an isocratic mobile phase of Hexane/Isopropanol (e.g.,

90:10 v/v). Maintaining a non-polar environment ensures that the primary interaction occurs

between the chiral selector and the analyte.

Fraction Collection & Validation: Elute at a flow rate of 1.0 mL/min, monitoring at 254 nm.

Manually collect the separated peaks.

Stereochemical Confirmation: Evaporate the fractions under a nitrogen stream, reconstitute

in ethanol, and confirm the (-)-configuration using a polarimeter and Circular Dichroism (CD)

spectroscopy. Purity must exceed >99% prior to bioassays.

Protocol B: Interspecies Serine Esterase Inhibition
Kinetics (Ellman’s Assay)
Causality: Because pyraclofos requires bioactivation, in vitro assays must either utilize the pre-

synthesized oxon form or incorporate a metabolic activation step (e.g., rat liver S9 fraction) to

accurately measure enzyme inhibition.
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Enzyme Preparation: Isolate AChE from target insect heads (e.g., Musca domestica) and

BChE from equine/bovine serum. Standardize protein concentrations using a Bradford

assay.

Incubation: In a 96-well microplate, combine 180 µL of the standardized enzyme solution

with 20 µL of (-)-pyraclofos (or its oxon) at varying logarithmic concentrations. Incubate at

25°C for 15 minutes to allow for irreversible phosphorylation.

Substrate Addition: Add acetylthiocholine iodide (ATCh) and 5,5'-dithiobis(2-nitrobenzoic

acid) (DTNB).

Kinetic Measurement: Measure the rate of colorimetric change at 412 nm over 5 minutes.

Calculate the IC₅₀ using non-linear regression analysis.
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Caption: Experimental workflow for chiral separation and enantioselective toxicity evaluation.
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Conclusion
The susceptibility to (-)-pyraclofos is highly species-dependent, driven by variations in

metabolic bioactivation pathways and the structural topology of target cholinesterases. While

the (-)-enantiomer demonstrates aggressive binding affinity toward mammalian BChE and

zebrafish models, the (+)-enantiomer poses a significantly higher acute risk to specific aquatic

invertebrates like Daphnia magna. For drug development professionals and environmental

toxicologists, these findings underscore the necessity of abandoning racemic evaluations in

favor of rigorous, enantiomer-specific profiling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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